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Compound of Interest

Compound Name: THK-523

Cat. No.: B611352

THK-523 is a quinoline derivative designed for high affinity and selectivity to tau protein
aggregates. For use in Positron Emission Tomography (PET), it is radiolabeled with fluorine-18
(*8F). Key properties are summarized below.

Parameter Value Reference
Molecular Weight 282.31 g/mol [1]
Lipophilicity (LogPokt) 2.91+0.13 [1]
Radiochemical Yield 24% (non-decay corrected) [1]
Specific Activity 100 GBg/pmol (2.7 Ci/umol) [1]

Experimental Protocols
Radiosynthesis of *8F-THK523

The synthesis of 18F-THK523 involves a nucleophilic substitution reaction.[1]
e Precursor: The tosylate precursor, BF-241, is used as the starting material.

e Reaction: The precursor undergoes nucleophilic substitution in a reaction lasting 10 minutes
at 110°C.

 Purification: The crude product is initially purified using an activated Sep-Pak tC18 cartridge.
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 Final Purification: Semi-preparative reverse-phase high-pressure liquid chromatography
(HPLC) is employed for final purification.

e Formulation: The final product, 18F-THK523, is formulated using a standard tC18 Sep-Pak,
achieving over 95% radiochemical purity.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Radiosynthesis Workflow
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10 min @ 110°C
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Final Product (**F-THK523)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Fibril Preparation

Recombinant Tau Protein Synthetic AB1-42 Peptide

Incubate 3 days @ 37°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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